Cas no 120785-95-7 ((2S)-3-Mercapto-1,2-propanediol)
120785-95-7 structure
Product Name:(2S)-3-Mercapto-1,2-propanediol
CAS No:120785-95-7
MF:C3H8O2S
MW:108.159420013428
CID:139103
PubChem ID:6989207
Update Time:2025-08-05
(2S)-3-Mercapto-1,2-propanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-mercapto-, (2S)-
- (S)-1-MERCAPTOGLYCEROL
- (S)-3-Mercapto-1,2-propanediol
- (2S)-3-Mercapto-1,2-propanediol
- 1,2-Propanediol, 3-mercapto-, (2S)-
-
- Inchi: 1S/C3H8O2S/c4-1-3(5)2-6/h3-6H,1-2H2/t3-/m0/s1
- InChI Key: PJUIMOJAAPLTRJ-VKHMYHEASA-N
- SMILES: C(O)[C@H](O)CS
Computed Properties
- Exact Mass: 108.02450067g/mol
- Monoisotopic Mass: 108.02450067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 32
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.236±0.06 g/cm3(Predicted)
- Boiling Point: 247.0±0.0 °C(Predicted)
- PSA: 79.26000
- LogP: -0.73060
- pka: 9.62±0.10(Predicted)
(2S)-3-Mercapto-1,2-propanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M202583-50mg |
(2S)-3-Mercapto-1,2-propanediol |
120785-95-7 | 50mg |
$150.00 | 2023-05-18 | ||
| TRC | M202583-250mg |
(2S)-3-Mercapto-1,2-propanediol |
120785-95-7 | 250mg |
$666.00 | 2023-05-18 | ||
| TRC | M202583-500mg |
(2S)-3-Mercapto-1,2-propanediol |
120785-95-7 | 500mg |
$ 1200.00 | 2023-09-07 | ||
| 1PlusChem | 1P008RHS-50mg |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 50mg |
$166.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-100mg |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 100mg |
$219.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-250mg |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 250mg |
$286.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-500mg |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 500mg |
$499.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-1g |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 1g |
$643.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-2.5g |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 2.5g |
$1203.00 | 2023-12-26 | |
| 1PlusChem | 1P008RHS-5g |
(S)-1-MERCAPTOGLYCEROL |
120785-95-7 | 95% | 5g |
$1748.00 | 2023-12-26 |
(2S)-3-Mercapto-1,2-propanediol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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